Cas no 1627608-02-9 (Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide)

• Product Name: Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide
• CAS No: 1627608-02-9
• MF: C₁₀H₁₁BF₃K
• MW: 238.09885430336
• CID: 6422383
• PubChem ID: 165984630
• Update Time: 2025-05-19

Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• EN300-7546801
• 1627608-02-9
• Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)borate
• potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide
• Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide

• Inchi： 1S/C10H11BF3.K/c12-11(13,14)10-6-5-8-3-1-2-4-9(8)7-10;/h1-4,10H,5-7H2;/q-1;+1
• InChI Key： PGDCHQLRHUKLOV-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1CC2C=CC=CC=2CC1)(F)F

Computed Properties

• Exact Mass: 238.0542965g/mol
• Monoisotopic Mass: 238.0542965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide

Introduction to Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide (CAS No. 1627608-02-9)

Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide, a compound with the chemical formula C₁₆H₁₅BF₃K, represents a significant advancement in the field of organoboron chemistry. This compound is characterized by its unique structural properties and has garnered considerable attention in recent years due to its potential applications in pharmaceutical synthesis and material science. The presence of the trifluoro group and the (1,2,3,4-tetrahydronaphthalen-2-yl) moiety contributes to its distinctive reactivity and makes it a valuable intermediate in various chemical transformations.

The compound's molecular structure incorporates a boron atom bonded to three fluorine atoms, forming a highly electronegative environment around the boron center. This feature enhances its utility as a ligand or reagent in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Specifically, the boronic acid derivative derived from this compound has been explored in Suzuki-Miyaura cross-coupling reactions, where it serves as an effective catalyst for forming carbon-carbon bonds. These reactions are pivotal in constructing complex molecular architectures, particularly in the synthesis of pharmaceuticals and agrochemicals.

Recent research has highlighted the role of Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide in the development of novel drug candidates. Its ability to participate in palladium-catalyzed reactions has opened new avenues for medicinal chemists seeking to design more efficient and selective synthetic routes. For instance, studies have demonstrated its application in the preparation of biaryl compounds, which are prevalent motifs in many therapeutic agents. The trifluoromethyl group appended to the boron center also imparts additional electronic and steric effects that can modulate the reactivity of the molecule, making it a versatile tool for fine-tuning reaction outcomes.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of organoboron compounds have been leveraged to develop advanced materials with applications ranging from organic electronics to photovoltaic devices. The stability and reactivity of Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide make it an attractive candidate for further exploration in this domain. Researchers have investigated its potential use as a precursor for synthesizing conductive polymers and metal-organic frameworks (MOFs), which have garnered significant interest for their potential use in gas storage and separation technologies.

The synthesis of Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide involves a series of well-established chemical methodologies that highlight its accessibility despite its complex structure. The process typically begins with the preparation of a suitable boronic acid derivative followed by treatment with a strong base such as potassium hydroxide to form the corresponding potassium salt. The introduction of the trifluoromethyl group is achieved through fluorination reactions using appropriate reagents like hydrogen fluoride or difluoromethyl iodide. These steps underscore the compound's synthetic feasibility and its compatibility with existing laboratory protocols.

The compound's behavior under various reaction conditions has been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided insights into its structural integrity and reactivity patterns. For example, NMR analyses have revealed that the boron-fluorine bonds exhibit characteristic chemical shifts that can be used to monitor reaction progress and confirm product formation. Similarly, MS data have confirmed the molecular weight and fragmentation patterns consistent with its proposed structure.

One of the most compelling aspects of Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide is its potential for further functionalization. The presence of both aromatic and aliphatic regions within its structure allows for diverse chemical modifications. Researchers have explored various strategies to introduce additional functional groups at different positions on the molecule, thereby expanding its utility as a building block for more complex systems. These modifications include halogenation reactions at specific carbon centers or cross-coupling reactions with other boronic acids or alkynes.

The impact of this compound on drug discovery cannot be overstated. Its ability to participate in efficient cross-coupling reactions has streamlined many synthetic pathways that were previously challenging or time-consuming. This efficiency translates into cost savings and reduced environmental impact during drug development processes. Moreover, the structural features of Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide make it an excellent candidate for generating novel pharmacophores—key structural elements responsible for a drug's biological activity. By incorporating this compound into synthetic libraries or reaction cascades designed for high-throughput screening (HTS), researchers can accelerate their search for new therapeutic agents.

The future prospects for Potassium trifluoro(1,2,3,4-tetrahydronaphthalen-2-yl)boranuide are vast and multifaceted. As synthetic methodologies continue to evolve and our understanding of organoboron chemistry deepens，this compound is likely to find even broader applications across multiple disciplines。Ongoing research aims to uncover new catalytic systems that leverage its unique properties，as well as explore its potential use in green chemistry initiatives。The development of more sustainable synthetic routes will be crucial，given growing concerns about environmental impact。By integrating this compound into greener protocols，the scientific community can contribute toward more sustainable practices while maintaining high standards of efficiency。